Cas no 899998-45-9 ((4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899998-45-9
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5440908
• Update Time: 2025-05-20

(4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AXYCKUBGLBWZCF-UHFFFAOYSA-N
• (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C21H20N2O4/c1-3-15-7-9-16(10-8-15)22-20(25)13-27-21(26)17-12-19(14(2)24)23-11-5-4-6-18(17)23/h4-12H,3,13H2,1-2H3,(H,22,25)
• InChI Key： AXYCKUBGLBWZCF-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=C(CC)C=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Comprehensive Overview of (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-45-9)

The compound (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-45-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indolizine core with carbamoyl and acetyl functional groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug development, given its ability to interact with biological targets.

One of the key features of (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is its structural versatility. The presence of both carbamoylmethyl and 3-acetylindolizine moieties allows for diverse chemical modifications, enabling scientists to fine-tune its properties for specific applications. This adaptability is crucial in modern drug discovery, where structure-activity relationships (SAR) play a pivotal role in optimizing efficacy and reducing side effects.

In recent years, the demand for novel heterocyclic compounds like (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate has surged, driven by the need for innovative therapeutics. The indolizine scaffold, in particular, has been linked to anti-inflammatory, antimicrobial, and anticancer activities, making it a hotspot in medicinal chemistry. Users searching for "indolizine derivatives in drug discovery" or "CAS 899998-45-9 applications" will find this compound highly relevant to their queries.

Another area of interest is the compound's potential role in enzyme inhibition. Preliminary studies suggest that (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate may act as a modulator for certain kinases or proteases, which are critical targets in treating diseases like cancer and neurodegenerative disorders. This aligns with the growing trend of exploring small-molecule inhibitors as alternatives to traditional biologics.

From a synthetic chemistry perspective, the preparation of (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate involves multi-step reactions, including carbamoylation and esterification. Researchers often seek information on "synthesis of indolizine carboxylates" or "optimization of carbamoyl derivatives," highlighting the need for detailed methodological insights. The compound's CAS No. 899998-45-9 serves as a unique identifier, ensuring accurate retrieval of scientific data.

Environmental and green chemistry considerations are also relevant when discussing (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate. As the industry shifts toward sustainable practices, questions like "eco-friendly synthesis of heterocycles" or "biodegradability of indolizine derivatives" are increasingly common. This compound's potential for low-toxicity applications could make it a standout in this evolving landscape.

In summary, (4-ethylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-45-9) represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its multifaceted properties and adaptability position it as a valuable subject for ongoing research, addressing both current challenges and future opportunities in the field.